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Compound of Interest

Compound Name: 6-Acetyldepheline

cat. No.: B11931440

6-Acetyldepheline: A Technical Overview

For Research Use Only

This document provides a technical summary of 6-Acetyldepheline, a natural alkaloid isolated
from the plant Delphinium tatsienense. Due to the limited publicly available research on this
specific compound, this guide summarizes the existing information and outlines potential areas
for future investigation.

Chemical and Physical Properties

6-Acetyldepheline is a diterpenoid alkaloid with the following properties:

Property Value Reference
CAS Number 1310693-07-2 [11[2][3][4]
Molecular Formula C27H41NO7 [2]
Molecular Weight 491.625 g/mol [2]

Source Delphinium tatsienense [1112][3]

Biological Activity

Currently, there is no specific biological activity or mechanism of action reported for 6-
Acetyldepheline in the scientific literature. As a natural product, it is plausible that it possesses
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bioactive properties. Alkaloids as a class are known to exhibit a wide range of pharmacological
activities. Further research is required to determine the biological profile of 6-Acetyldepheline.

Experimental Protocols

Detailed experimental protocols for the isolation, synthesis, or biological evaluation of 6-
Acetyldepheline are not available in the public domain.

Future Research Directions

The lack of data on 6-Acetyldepheline presents an opportunity for novel research. A logical
workflow for investigating this compound is proposed below.
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Proposed Research Workflow for 6-Acetyldepheline

Compound Acquisition & Characterization

Isolation from Delphinium tatsienense Chemical Synthesis
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In vitro Bioassays (e.g., cytotoxicity, enzyme inhibition) Phenotypic Screening
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Caption: Proposed research workflow for 6-Acetyldepheline.
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This workflow outlines a potential path from compound acquisition to preclinical studies. The
initial steps would involve either isolating the compound from its natural source or developing a
synthetic route. Subsequent biological screening would be crucial to identify any potential
therapeutic activities. Should promising activity be found, further studies would be necessary to
elucidate the mechanism of action and evaluate its potential as a drug lead.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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